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Compound of Interest

Compound Name:
N-Ethyl-3-

(ethylamino)propanamide

CAS No.: 31035-72-0

Cat. No.: B1385220

Get Quote

CAS: 31035-72-0 | Molecular Formula: C₇H₁₆N₂O | Molecular Weight: 144.21 g/mol

Executive Summary
N-Ethyl-3-(ethylamino)propanamide is a

-amino amide utilized primarily as a building block in organic synthesis and drug development.
While structurally simple, this molecule exhibits distinct instability profiles driven by its
secondary amine functionality and the labile

-position relative to the carbonyl group.

Effective storage requires mitigating three primary degradation vectors: Retro-Michael

decomposition, Oxidative discoloration, and Hygroscopic hydrolysis. This guide provides

actionable protocols to maintain >98% purity over extended storage periods.
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To ensure the integrity of N-Ethyl-3-(ethylamino)propanamide, adhere to the following

storage hierarchy. These parameters are non-negotiable for GMP or high-precision research

applications.

Parameter Specification Scientific Rationale

Temperature -20°C (± 5°C)

Low temperature kinetically

inhibits the Retro-Michael

equilibrium, preventing the

release of ethylamine and N-

ethylacrylamide.

Atmosphere Inert Gas (Argon/N₂)

Displaces oxygen to prevent

N-oxide formation; prevents

atmospheric CO₂ from forming

carbamate salts with the

secondary amine.

Container Amber Glass Vials

Blocks UV light which can

catalyze photo-oxidative

degradation of the amine.

Desiccation Required

The molecule is hygroscopic.

Moisture catalyzes amide

hydrolysis and shifts the Retro-

Michael equilibrium.

Standard Operating Procedure (SOP) for Aliquoting
Do not repeatedly freeze-thaw the bulk stock.

Equilibrate: Allow the original container to reach room temperature inside a desiccator before

opening (prevents condensation).

Purge: Flush the headspace of the master vial with Argon immediately after opening.

Aliquot: Distribute into single-use amber vials under an inert atmosphere.

Seal: Parafilm or heat-shrink seal caps to ensure an airtight closure.
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Part 2: Troubleshooting Guide & FAQs
Q1: My sample has developed a faint "fishy" or ammonia-like odor. Is
it still usable?
Diagnosis:Retro-Michael Decomposition. Mechanism: The "fishy" odor is Ethylamine. Under

thermal stress or basic conditions,

-amino amides undergo a Retro-Michael reaction, reverting to the secondary amine and the
corresponding acrylamide derivative (N-Ethylacrylamide). Action:

Stop: Do not use for sensitive kinetics or stoichiometric reactions. The molarity is

compromised.

Remediation: If the degradation is minor (<5%), you can remove the volatile ethylamine by

high-vacuum drying (

) for 2 hours. However, the N-ethylacrylamide byproduct will remain.

Prevention: Store strictly at -20°C.

Q2: The white solid has turned yellow or light brown.
Diagnosis:Oxidative Degradation. Mechanism: Secondary amines are susceptible to oxidation

by atmospheric oxygen, forming N-oxides or hydroxylamines, which further degrade into

colored conjugated imine species (Schiff bases). Action:

Purification: Recrystallization is required. Dissolve in a minimal amount of warm ethyl

acetate/hexane (1:3) and cool slowly.

Prevention: Always purge headspace with Argon after use.

Q3: The material has clumped into a sticky gum or liquid.
Diagnosis:Hygroscopicity & Carbamate Formation. Mechanism: The secondary amine absorbs

atmospheric moisture. Furthermore, it reacts with atmospheric CO₂ to form unstable carbamic

acid/carbamate salts, lowering the melting point. Action:

Drying: Dissolve in dichloromethane (DCM), dry over anhydrous
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, filter, and concentrate in vacuo.

Storage: Verify the integrity of the desiccant in your storage chamber.

Part 3: Scientific Deep Dive
Degradation Pathways
Understanding the specific reactivity of the

-amino amide motif is crucial for troubleshooting. The diagram below illustrates the competing
degradation pathways.
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Figure 1: Primary degradation pathways. The Retro-Michael pathway is the most unique and

critical instability mode for

-amino amides.

Analytical Validation (QC Protocol)
To verify the purity of your stock before critical experiments, use the following HPLC setup. This

method separates the parent compound from the acrylamide degradation product.
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Parameter Condition

Column
C18 Reverse Phase (e.g., Agilent Zorbax

Eclipse Plus), 3.5 µm, 4.6 x 100 mm

Mobile Phase A Water + 0.1% Trifluoroacetic acid (TFA)

Mobile Phase B Acetonitrile + 0.1% TFA

Gradient 5% B to 95% B over 10 minutes

Detection UV @ 210 nm (Amide bond)

Expected Retention Parent: ~3-4 min

Part 4: Decision Tree for Storage
Use this logic flow to determine the appropriate handling of your specific batch.

Received Compound

Physical State?

Free Flowing Powder Sticky/Gummy Liquid/Oily

Aliquot -> Argon Purge
-> Store at -20°C

Dry under High Vac
(Remove volatile amines/H2O)

Perform NMR/HPLC.
If >10% degraded -> Discard.

If <10% -> Recrystallize.

Click to download full resolution via product page

Figure 2: Triage protocol for incoming or aged samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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